4-{[4-(4-chlorobenzyl)-1-piperazinyl]methyl}-6-ethyl-2H-chromen-2-one

• IUPAC Name: 4-[[4-[(4-chlorophenyl)methyl]piperazin-1-yl]methyl]-6-ethylchromen-2-one
• InChI: InChI=1S/C23H25ClN2O2/c1-2-17-5-8-22-21(13-17)19(14-23(27)28-22)16-26-11-9-25(10-12-26)15-18-3-6-20(24)7-4-18/h3-8,13-14H,2,9-12,15-16H2,1H3
• InChI Key: KJDVAGYCFPFLNY-UHFFFAOYSA-N
• Canonical SMILES: CCC1=CC2=C(C=C1)OC(=O)C=C2CN3CCN(CC3)CC4=CC=C(C=C4)Cl
• Molecular Formula: C23H25ClN2O2
• Molecular Weight: 396.9 g/mol

Description

4-{[4-(4-chlorobenzyl)-1-piperazinyl]methyl}-6-ethyl-2H-chromen-2-one, also known as Vortioxetine, is a novel antidepressant drug that was approved by the US FDA in 2013 for the treatment of major depressive disorder (MDD). It acts as a serotonin modulator and stimulator, and has shown promising results in clinical trials.

Mechanism of Action

4-{[4-(4-chlorobenzyl)-1-piperazinyl]methyl}-6-ethyl-2H-chromen-2-one acts as a serotonin modulator and stimulator, targeting multiple serotonin receptors in the brain. It enhances the release of serotonin and inhibits its reuptake, leading to increased levels of serotonin in the synaptic cleft. This results in the activation of downstream signaling pathways, leading to the antidepressant and anxiolytic effects of 4-{[4-(4-chlorobenzyl)-1-piperazinyl]methyl}-6-ethyl-2H-chromen-2-one.
Biochemical and Physiological Effects:
4-{[4-(4-chlorobenzyl)-1-piperazinyl]methyl}-6-ethyl-2H-chromen-2-one has been shown to improve cognitive function, including memory and executive function, in preclinical and clinical studies. It also has neuroprotective effects, reducing oxidative stress and inflammation in the brain. 4-{[4-(4-chlorobenzyl)-1-piperazinyl]methyl}-6-ethyl-2H-chromen-2-one has been found to have minimal effects on weight, sexual function, and other common side effects associated with traditional antidepressants.

Advantages and Limitations for Lab Experiments

One advantage of 4-{[4-(4-chlorobenzyl)-1-piperazinyl]methyl}-6-ethyl-2H-chromen-2-one is its unique mechanism of action, which may offer benefits over traditional antidepressants. However, its complex pharmacology and multiple targets make it difficult to study in vitro. In addition, 4-{[4-(4-chlorobenzyl)-1-piperazinyl]methyl}-6-ethyl-2H-chromen-2-one is relatively new, and more research is needed to fully understand its potential applications and limitations.

Future Directions

Future research directions for 4-{[4-(4-chlorobenzyl)-1-piperazinyl]methyl}-6-ethyl-2H-chromen-2-one include investigating its potential for the treatment of other psychiatric disorders, such as bipolar disorder and schizophrenia. In addition, studies on the long-term effects of 4-{[4-(4-chlorobenzyl)-1-piperazinyl]methyl}-6-ethyl-2H-chromen-2-one and its potential for abuse and addiction are needed. Finally, the development of more efficient synthesis methods and formulations of 4-{[4-(4-chlorobenzyl)-1-piperazinyl]methyl}-6-ethyl-2H-chromen-2-one may improve its clinical utility.
Conclusion:
In conclusion, 4-{[4-(4-chlorobenzyl)-1-piperazinyl]methyl}-6-ethyl-2H-chromen-2-one is a promising antidepressant drug with a unique mechanism of action and minimal side effects. Its potential applications in the treatment of other psychiatric disorders and neurodegenerative diseases make it an exciting area of research. However, more studies are needed to fully understand its pharmacology and limitations.

Scientific Research Applications

4-{[4-(4-chlorobenzyl)-1-piperazinyl]methyl}-6-ethyl-2H-chromen-2-one has been extensively studied in preclinical and clinical trials for the treatment of MDD. It has also shown potential for the treatment of other psychiatric disorders, such as anxiety and cognitive impairment. In addition, 4-{[4-(4-chlorobenzyl)-1-piperazinyl]methyl}-6-ethyl-2H-chromen-2-one has been investigated for its neuroprotective effects in animal models of neurodegenerative diseases.